3-methyl-6-{[1-(pyridine-4-carbonyl)piperidin-3-yl]oxy}pyridazine

• IUPAC Name: [3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C16H18N4O2/c1-12-4-5-15(19-18-12)22-14-3-2-10-20(11-14)16(21)13-6-8-17-9-7-13/h4-9,14H,2-3,10-11H2,1H3
• InChI Key: VUIKDFGEBUWBHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCCN(C2)C(=O)C3=CC=NC=C3
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol
• CAS No.: 2034577-43-8

Description

3-methyl-6-{[1-(pyridine-4-carbonyl)piperidin-3-yl]oxy}pyridazine is a synthetic chemical compound featuring a pyridazine core linked to a piperidine ring via an ether bond, with a nicotinoyl (pyridine-4-carbonyl) functional group. This molecular architecture incorporates motifs commonly found in bioactive compounds targeting the central nervous system. Piperidine and pyridazine derivatives are frequently investigated for their potential interaction with various neurological receptors, such as GABA A receptors, and are explored for applications in treating neurodegenerative and psychiatric disorders . The specific research value and detailed mechanism of action for this compound are areas of ongoing investigation and are not yet fully characterized in the public scientific literature. Researchers are encouraged to consult primary research data for specific biochemical and pharmacological properties. This product is strictly for research purposes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyridazine Derivatives with Piperazine/Piperidine Substituents

3-Chloro-6-{4-[3-(4-chlorophenoxy)propyl]piperazin-1-yl}pyridazine

• Core Structure : Pyridazine with a piperazine substituent.
• Key Differences: The target compound uses a piperidine ring (6-membered, one nitrogen), whereas this analog employs a piperazine (6-membered, two nitrogens), increasing polarity and hydrogen-bonding capacity. The substituent on piperazine is a chlorophenoxypropyl group, contrasting with the target’s pyridine-4-carbonyl group. The latter may enhance aromatic interactions but reduce hydrophilicity.
• Biological Relevance : Piperazine-containing pyridazines are reported to exhibit anti-bacterial, anti-viral, and anti-platelet aggregation activities .

6-(3-Piperidin-1-yl-propoxy)-3-(4-trifluoromethyl-phenyl)-imidazo[1,2-b]pyridazine

• Core Structure : Imidazo[1,2-b]pyridazine (bicyclic system).
• The substituent at the 3-position is a trifluoromethylphenyl group, which is electron-withdrawing and metabolically stable, unlike the target’s methyl group.
• Structural Implications : The bicyclic system may improve binding affinity to specific receptors but reduce synthetic accessibility .

Anxiolytic Pyridazine/Triazolopyridazine Derivatives

CL218,872 (Triazolopyridazine)

• Core Structure : 1,2,4-Triazolo[4,3-b]pyridazine.
• Substituent at the 3-position is a trifluoromethylphenyl group, contrasting with the target’s pyridine-4-carbonyl-piperidine system.
• Pharmacological Relevance: CL218,872 is a non-sedative anxiolytic acting as a GABA_A receptor modulator .

Heterocyclic Ether/Carbonyl Derivatives

BK70659 (3-methyl-6-{[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine)

• Core Structure : Pyridazine with a pyrrolidin-3-yloxy substituent.
• Key Differences: Pyrrolidine vs. Piperidine: The 5-membered pyrrolidine ring in BK70659 reduces steric hindrance compared to the 6-membered piperidine in the target. Oxazole vs.

Structural and Functional Data Table

Compound Name (Example)	Core Structure	Substituent Features	Molecular Weight	Potential Applications
Target Compound	Pyridazine	Piperidine-pyridine-4-carbonyl, methyl	288.30	Not explicitly reported
3-Chloro-6-{piperazin-1-yl}pyridazine	Pyridazine	Piperazine-chlorophenoxypropyl, chloro	-	Anti-bacterial, anti-viral
CL218,872	Triazolopyridazine	Trifluoromethylphenyl, triazole	-	Anxiolytic (GABA_A modulation)
BK70659	Pyridazine	Pyrrolidine-oxazole, methyl	288.30	Not explicitly reported

Key Research Findings and Implications

• Piperidine vs. Piperazine : Piperidine-based analogs (e.g., target compound) may exhibit improved blood-brain barrier penetration due to higher lipophilicity compared to piperazine derivatives .